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Compound of Interest

Compound Name: 1,3,5-Cyclohexanetriol

CAS No.: 50409-12-6

Cat. No.: B3029047

Get Quote

Welcome to the technical support guide for the chiral resolution of 1,3,5-Cyclohexanetriol
isomers. This resource is designed for researchers, scientists, and drug development

professionals who are navigating the complexities of separating these highly polar, structurally

similar stereoisomers. As a small, flexible molecule with multiple chiral centers, 1,3,5-
Cyclohexanetriol presents a unique challenge that demands a nuanced and systematic

approach to High-Performance Liquid Chromatography (HPLC) method development.

This guide moves beyond generic advice to provide in-depth, field-proven insights into

troubleshooting common issues and optimizing your separation. We will explore the causality

behind experimental choices, ensuring that every step you take is informed by sound scientific

principles.

Understanding the Challenge: The Stereoisomers of
1,3,5-Cyclohexanetriol
1,3,5-Cyclohexanetriol can exist as two primary diastereomers: the cis isomer (cis-1,3,5-
Cyclohexanetriol) and the trans isomer (trans-1,3,5-Cyclohexanetriol)[1][2].
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cis-1,3,5-Cyclohexanetriol: This isomer possesses a plane of symmetry and is therefore an

achiral meso compound.

trans-1,3,5-Cyclohexanetriol: This isomer lacks a plane of symmetry and exists as a pair of

enantiomers.

The primary analytical goal is often to separate the cis (meso) isomer from the two trans

enantiomers, and subsequently, to resolve the trans enantiomers from each other. Their high

polarity and conformational flexibility make achieving baseline resolution a non-trivial task that

is highly dependent on the specific interactions between the analytes, the chiral stationary

phase (CSP), and the mobile phase.

Troubleshooting Guide: Common Issues &
Solutions
This section addresses specific experimental problems in a question-and-answer format.

Q1: I am seeing poor or no resolution between my 1,3,5-
Cyclohexanetriol isomers. Where do I start?
This is the most common challenge and typically points to a mismatch between the analyte and

the chromatographic system. The solution involves a systematic evaluation of the core

separation parameters.

Possible Cause 1: Inadequate Chiral Stationary Phase (CSP)

Expert Explanation: Chiral recognition is predicated on the formation of transient,

diastereomeric complexes between the analyte and the CSP.[3][4] The architecture of the

CSP must provide the necessary interaction points (e.g., hydrogen bonding sites, steric

hindrance) to differentiate between the subtle structural differences of the isomers. For highly

functionalized, flexible molecules like cyclohexanetriols, polysaccharide-based CSPs are the

most versatile and successful starting point due to their complex three-dimensional chiral

cavities.[5][6][7]

Solution Pathway:
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Prioritize Polysaccharide-Based Columns: Begin your screening with columns based on

cellulose or amylose derivatives, such as those with tris(3,5-dimethylphenylcarbamate) or

tris(3,5-dichlorophenylcarbamate) selectors.[6][8] These phases offer a wide range of

interaction mechanisms, including hydrogen bonds, dipole-dipole, and steric interactions,

which are crucial for resolving polyols.[6]

Consider Immobilized Phases: If you anticipate using a wide range of solvents (e.g.,

chlorinated solvents or THF) for method development, choose an immobilized

polysaccharide CSP. These columns offer enhanced chemical robustness and prevent the

chiral selector from stripping, unlike older coated phases.[9][10]

Evaluate Cyclodextrin-Based Columns: If polysaccharide columns fail, derivatized β-

cyclodextrin columns can be an alternative.[11][12] These CSPs work via an inclusion-

complex mechanism, where part of the analyte fits into the hydrophobic cyclodextrin

cavity, while interactions at the rim of the cavity provide enantioselectivity.[4]

Possible Cause 2: Suboptimal Mobile Phase Composition

Expert Explanation: The mobile phase modulates the interaction between the analyte and

the CSP. If the mobile phase is too strong, the analyte will have insufficient residence time on

the column to be resolved, eluting near the void volume. If it is too weak, retention times will

be excessively long, leading to peak broadening that obscures any potential separation.[10]

Solution Pathway:

Start with Normal Phase (NP) or Polar Organic Mode: For a polar analyte like 1,3,5-
Cyclohexanetriol, NP or polar organic modes are often the most successful.

Normal Phase: A typical starting point is a mixture of an alkane (n-hexane or n-heptane)

with an alcohol modifier (2-propanol or ethanol).[10] Begin with a high percentage of

alkane (e.g., 90%) and gradually increase the alcohol content (e.g., to 85:15, 80:20) to

reduce retention and improve resolution.

Polar Organic Mode: This involves using 100% polar solvents like methanol, ethanol, or

acetonitrile. This mode is particularly useful for highly polar compounds that have poor

solubility in NP systems.[13]
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Explore Reversed-Phase (RP) Conditions: While less common for this specific analyte, RP

should not be discounted, especially on modern immobilized CSPs.[14] An RP mobile

phase (e.g., water/acetonitrile or water/methanol) can offer a completely different

selectivity profile.[8][14]

Fine-Tune the Modifier: The choice of alcohol modifier in NP can be critical. Ethanol often

provides different selectivity compared to 2-propanol due to its different hydrogen bonding

characteristics.[4] Systematically testing different alcohols can unlock resolution.

Possible Cause 3: Inappropriate Column Temperature

Expert Explanation: Chiral separations are often thermodynamically driven. The Gibbs free

energy difference (Δ(ΔG)) between the diastereomeric complexes formed by the

enantiomers and the CSP dictates the separation. Lowering the temperature typically

increases this energy difference, favoring the enthalpy (Δ(ΔH)) of the interaction and often

leading to better resolution.[15][16] However, this is not universal; some separations are

entropy-driven and benefit from higher temperatures.[16]

Solution Pathway:

Systematically Decrease Temperature: If you observe partial peak splitting, reduce the

column temperature in increments (e.g., from 25°C to 15°C, then to 10°C). This is often

the single most effective parameter for improving the resolution of difficult-to-separate

enantiomers.[15]

Be Mindful of Kinetics: Lower temperatures increase mobile phase viscosity and slow

mass transfer, which can lead to broader peaks and higher backpressure.[17] You may

need to adjust the flow rate downwards to compensate.

Test Higher Temperatures if Lowering Fails: In some cases, increasing the temperature

can improve peak efficiency and may even alter selectivity or reverse the elution order,

providing a viable separation.[18]

Q2: I have some separation, but the peaks are tailing
badly. What is causing this and how can I fix it?
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Poor peak shape is usually a sign of undesirable secondary interactions or method parameter

issues.

Possible Cause 1: Unwanted Ionic Interactions

Expert Explanation: The silica backbone of many CSPs has residual acidic silanol groups. If

your analyte has any basic character, or if there are acidic/basic impurities, these can

interact strongly with the silanols, causing peak tailing. Mobile phase additives are used to

mask these sites and ensure a single, dominant interaction mechanism with the chiral

selector.

Solution Pathway:

Use Additives for Basic Analytes: For compounds with amine functionalities, add a small

amount of a basic additive like diethylamine (DEA) or triethylamine (TEA) to the mobile

phase (typically 0.1% v/v).[19] This neutralizes the acidic silanols.

Use Additives for Acidic Analytes: For compounds with carboxylic acid groups, add a small

amount of an acidic additive like trifluoroacetic acid (TFA) or formic acid (typically 0.1%

v/v). This suppresses the ionization of the analyte, leading to better peak shape.

Caution - "Additive Memory Effect": Be aware that additives, especially basic ones, can

strongly adsorb to the stationary phase and affect subsequent analyses, even after

flushing.[19][20] It is best to dedicate a column to methods using specific classes of

additives.

Possible Cause 2: Sample Overload

Expert Explanation: Chiral stationary phases have a finite number of chiral recognition sites.

Injecting too much sample mass saturates these sites, leading to a non-linear adsorption

isotherm and characteristic triangular, fronting, or tailing peaks.[11]

Solution Pathway:

Reduce Injection Volume: Perform a dilution series. Reduce your sample concentration by

a factor of 5 or 10 and re-inject. If peak shape improves dramatically, you were likely

overloading the column.
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Optimize Sample Concentration: Find the highest concentration that does not compromise

peak shape to maintain good signal-to-noise.

Possible Cause 3: Sample Solvent Effects

Expert Explanation: If the sample is dissolved in a solvent significantly stronger than the

mobile phase, it can cause localized disruption of the chromatographic equilibrium at the

column inlet. This leads to band broadening and distorted peaks.[10]

Solution Pathway:

Dissolve Sample in Mobile Phase: The ideal practice is to always dissolve your sample in

the mobile phase itself.

Use a Weaker Solvent: If solubility is an issue, dissolve the sample in the weakest

possible solvent that is still miscible with the mobile phase.

Frequently Asked Questions (FAQs)
Q: What are the absolute first steps for developing a method for 1,3,5-Cyclohexanetriol
isomers?

A: The most efficient approach is a column screening study.[18] Select 3-4

polysaccharide-based CSPs from different manufacturers (e.g., an amylose and a

cellulose-based column). Screen them using 2-3 mobile phase systems: a normal phase

(Hexane/IPA), a polar organic (Methanol or Acetonitrile), and potentially a reversed-phase

(Acetonitrile/Water). This broad initial screen has the highest probability of finding a

condition that provides at least partial separation, which can then be optimized.[21]

Q: Should I start with Normal Phase or Reversed-Phase chromatography?

A: For polar analytes like 1,3,5-Cyclohexanetriol, Normal Phase or Polar Organic modes

are generally more successful and should be your starting point.[10][13] Reversed-phase

is a valuable alternative if NP fails or if your sample is in an aqueous matrix and you wish

to inject it directly.[14]

Q: How critical is temperature control for this separation?
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A: It is extremely critical. Small fluctuations in temperature can lead to significant shifts in

retention time and selectivity.[15][18] A high-quality, thermostatted column compartment is

mandatory for developing a robust and reproducible chiral method. As discussed,

temperature is also a powerful tool for optimizing resolution.[16][17]

Q: When should I consider derivatization of the analyte?

A: Derivatization is a strategy of last resort but can be effective. If direct separation fails on

all screened columns, you can derivatize the hydroxyl groups of the cyclohexanetriol with

a chromophore-containing agent (e.g., a benzoyl or naphthoyl group). This increases

hydrophobicity, introduces strong UV absorbance for better detection, and creates new

interaction points (π-π stacking) that may facilitate separation on the CSP. However, this

adds complexity, as you must ensure the derivatization reaction does not cause

racemization.[3]

Data & Protocols
Table 1: Recommended Starting Conditions for
Screening
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Parameter
Condition 1
(Normal
Phase)

Condition 2
(Polar
Organic)

Condition 3
(Reversed-
Phase)

Rationale

Column

Amylose or

Cellulose-based

CSP

Amylose or

Cellulose-based

CSP

Immobilized

Polysaccharide

CSP

Polysaccharide

phases offer

broad selectivity

for polar

analytes.[5][6]

Immobilized

phases are

required for RP

stability.[10]

Mobile Phase

n-Hexane / 2-

Propanol (90:10,

v/v)

Methanol (100%)

Acetonitrile /

Water (50:50,

v/v)

These three

modes cover a

wide range of

polarities and

interaction

mechanisms,

maximizing the

chance of initial

success.[14][18]

Flow Rate
1.0 mL/min (for

4.6 mm ID)

1.0 mL/min (for

4.6 mm ID)

1.0 mL/min (for

4.6 mm ID)

A standard

starting flow rate.

Can be

optimized later to

balance speed

and resolution.

[10]

Temperature 25 °C 25 °C 25 °C A controlled,

ambient starting

point.

Temperature

should be a key

parameter for
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optimization.[17]

[18]

Detection

Low UV (e.g.,

200-210 nm) or

RID

Low UV (e.g.,

200-210 nm) or

RID

Low UV (e.g.,

200-210 nm) or

RID

Cyclohexanetriol

lacks a strong

chromophore,

requiring low

wavelength UV

or a Refractive

Index Detector

(RID).

Experimental Protocol: Column Flushing to Mitigate
Memory Effects
This protocol is critical when switching between methods that use acidic and basic additives to

prevent poor reproducibility.

Disconnect the column from the detector.

Flush the column with 10-20 column volumes of a strong, neutral solvent compatible with the

phase (e.g., 2-Propanol for NP-compatible columns, Ethanol for RP-compatible columns).

If a basic additive was used, flush with a mobile phase containing a neutral or slightly acidic

component (if the phase allows) before equilibrating with the next mobile phase.

If an acidic additive was used, flush with a neutral mobile phase before switching to a basic

method.

Always allow for extensive equilibration (at least 20-30 column volumes) with the new mobile

phase before injecting any samples.[20] Insufficient equilibration is a major source of shifting

retention times.

Visualization: Method Development Workflow
The following diagram illustrates a logical workflow for developing and troubleshooting the

chiral separation of 1,3,5-Cyclohexanetriol isomers.
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Phase 1: Initial Screening

Phase 2: Optimization

Phase 3: Troubleshooting

Select 2-3 Polysaccharide CSPs
(e.g., Amylose, Cellulose)

Screen with Mobile Phases:
1. Hexane/IPA

2. Methanol
3. ACN/Water

Baseline Resolution Achieved?

Partial Separation?

Fine-tune Mobile Phase Ratio
(e.g., adjust % IPA)

Vary Temperature
(e.g., 25°C -> 15°C -> 10°C)

Adjust Flow Rate

Poor Peak Shape?

Introduce Additives (0.1%)
(e.g., TFA or DEA)

Yes

Check for Overload
(Dilute Sample)

No

Yes

Method Validated

Yes

Consider Derivatization
or Different CSP Class

No

Click to download full resolution via product page

Caption: A systematic workflow for chiral method development and troubleshooting.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b3029047/docs?utm_src=pdf-body-img#technical-support-center-chiral-separation-of-1-3-5-cyclohexanetriol-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hepner, J., de Zeeuw, J., & English, C. (n.d.). Chiral Separation and Optimization on

Substituted ß-Cyclodextrin Columns. Restek Corporation. Available from: [Link]

(n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Available from:

[Link]

Guevara-Vela, J. M., et al. (2022). Effects of Temperature on Enantiomerization Energy and

Distribution of Isomers in the Chiral Cu13 Cluster. MDPI. Available from: [Link]

Gautam, A., et al. (2015). Effect of Temperature on the Chiral Separation of Enantiomers of

Some Beta-Adrenolytics and Non-Steroidal Anti-Inflammatory Drugs. ResearchGate.

Available from: [Link]

(2020, May 20). Trouble with chiral separations. Chromatography Today. Available from:

[Link]

(2023, September 25). Getting Started with Chiral Method Development Part Three: Method

Development Optimization. Regis Technologies. Available from: [Link]

(n.d.). Applications of Polysaccharide-Based Chiral Stationary Phases for Resolution of

Different Compound Classes. Springer Nature Experiments. Available from: [Link]

(2023, January 19). Playing with Selectivity for Optimal Chiral Separation. LCGC

International. Available from: [Link]

Bielawska, K., et al. (2024). Optimization of Liquid Crystalline Mixtures Enantioseparation on

Polysaccharide-Based Chiral Stationary Phases by Reversed-Phase Chiral Liquid

Chromatography. MDPI. Available from: [Link]

Ilisz, I., et al. (2020). Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for

Enantiomer Resolution: Recent Developments and Applications. MDPI. Available from: [Link]

Ilisz, I., et al. (2022). Liquid chromatography enantiomeric separation of chiral ethanolamine

substituted compounds. PubMed. Available from: [Link]

(2017, March 16). Separation of atropisomers by chiral liquid chromatography and

thermodynamic analysis of separation mechanism. Molnar Institute. Available from: [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.restek.com/global/library/mc/lic_0041/
https://www.daicelchiral.com/troubleshoot-chiral-column-performance/
https://www.mdpi.com/2073-4352/12/5/625
https://www.researchgate.net/publication/281604907_Effect_of_Temperature_on_the_Chiral_Separation_of_Enantiomers_of_Some_Beta-Adrenolytics_and_Non-Steroidal_Anti-Inflammatory_Drugs
https://www.chromatographytoday.com/news/hplc-uhplc/51/breaking-news/trouble-with-chiral-separations/52028
https://www.registech.com/getting-started-with-chiral-method-development-part-three-method-development-optimization/
https://experiments.springernature.com/articles/10.1007/978-1-4939-8951-8_13
https://www.chromatographyonline.com/view/playing-with-selectivity-for-optimal-chiral-separation
https://www.mdpi.com/1420-3049/29/12/2660
https://www.mdpi.com/1420-3049/25/24/5886
https://pubmed.ncbi.nlm.nih.gov/35064667/
https://www.molnar-institute.com/separation-of-atropisomers-by-chiral-liquid-chromatography-and-thermodynamic-analysis-of-separation-mechanism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gecse, Z., et al. (2021). Polysaccharide-based chiral stationary phases as efficient tools for

diastereo- and enantioseparation of natural and synthetic Cinchona alkaloid analogs.

PubMed. Available from: [Link]

Kannappan, V. (2022, November 3). Chiral HPLC separation: strategy and approaches.

Chiralpedia. Available from: [Link]

Subramanian, G. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC

International. Available from: [Link]

(2021, March 14). Reverse-Phase Chromatography: Columns & Mobile Phases Guide.

Chiral Technologies. Available from: [Link]

D'hooghe, M., et al. (2003). Synthesis of all-cis-1,2,4-cyclohexanetriol. ResearchGate.

Available from: [Link]

(n.d.). CHIRAL COLUMNS. HPLC.eu. Available from: [Link]

(2019). Chiral Mobile-Phase Additives in HPLC Enantioseparations. Springer Nature

Experiments. Available from: [Link]

(n.d.). 1,3,5-Cyclohexanetriol, (1alpha,3alpha,5alpha)-. PubChem. Available from: [Link]

Arribas, A. S., et al. (2022). Study of Different Chiral Columns for the Enantiomeric

Separation of Azoles Using Supercritical Fluid Chromatography. MDPI. Available from: [Link]

Langer, A. W., & Moser, M. (1975). U.S. Patent No. 3,880,925. U.S. Patent and Trademark
Office.

(2023, January 22). Stereoisomerism in Disubstituted Cyclohexanes. Chemistry LibreTexts.

Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33197835/
https://chiralpedia.com/chiral-hplc-separation-strategy-and-approaches/
https://www.chromatographyonline.com/view/strategy-developing-hplc-methods-chiral-drugs-0
https://www.chiraltechnologies.com/faq-items/i-want-to-use-reverse-phase-chromatography-which-columns-and-mobile-phases-can-i-use/
https://www.researchgate.net/publication/228784333_Synthesis_of_all-cis-124-cyclohexanetriol
https://www.hplc.eu/Downloads/Chiral_Columns.pdf
https://experiments.springernature.com/articles/10.1007/978-1-4939-8951-8_1
https://www.benchchem.com/product/b3029047/docs?utm_src=pdf-body#technical-support-center-chiral-separation-of-1-3-5-cyclohexanetriol-isomers
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Cyclohexanetriol_-1alpha_3alpha_5alpha--
https://www.mdpi.com/1420-3049/28/1/107
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/04%3A_Cycloalkanes_and_Their_Stereochemistry/4.10%3A_Stereoisomerism_in_Disubstituted_Cyclohexanes
https://www.benchchem.com/product/b3029047?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 1,3,5-Cyclohexanetriol, (1alpha,3alpha,5alpha)- | C6H12O3 | CID 230351 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1,3,5-Cyclohexanetriol (cis- and trans- mixture) 95.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

3. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]

4. chromatographyonline.com [chromatographyonline.com]

5. Applications of Polysaccharide-Based Chiral Stationary Phases for Resolution of Different
Compound Classes | Springer Nature Experiments [experiments.springernature.com]

6. mdpi.com [mdpi.com]

7. mdpi.com [mdpi.com]

8. mdpi.com [mdpi.com]

9. chiraltech.com [chiraltech.com]

10. benchchem.com [benchchem.com]

11. lcms.cz [lcms.cz]

12. Liquid chromatography enantiomeric separation of chiral ethanolamine substituted
compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

13. sigmaaldrich.com [sigmaaldrich.com]

14. chiraltech.com [chiraltech.com]

15. molnar-institute.com [molnar-institute.com]

16. Polysaccharide-based chiral stationary phases as efficient tools for diastereo- and
enantioseparation of natural and synthetic Cinchona alkaloid analogs - PubMed
[pubmed.ncbi.nlm.nih.gov]

17. researchgate.net [researchgate.net]

18. chromatographyonline.com [chromatographyonline.com]

19. benchchem.com [benchchem.com]

20. chromatographytoday.com [chromatographytoday.com]

21. hplc.eu [hplc.eu]

To cite this document: BenchChem. [Technical Support Center: Chiral Separation of 1,3,5-
Cyclohexanetriol Isomers]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/cyclohexane-1_3_5-triol
https://pubchem.ncbi.nlm.nih.gov/compound/cyclohexane-1_3_5-triol
https://www.fishersci.ca/shop/products/1-3-5-cyclohexanetriol-cis-trans-mixture-tci-america-2/p-7124761
https://www.fishersci.ca/shop/products/1-3-5-cyclohexanetriol-cis-trans-mixture-tci-america-2/p-7124761
https://chiralpedia.com/blog/chiral-hplc-separation-strategy-and-approaches/
https://www.chromatographyonline.com/view/strategy-developing-hplc-methods-chiral-drugs-1
https://experiments.springernature.com/articles/10.1385/1-59259-648-7:183
https://experiments.springernature.com/articles/10.1385/1-59259-648-7:183
https://www.mdpi.com/1420-3049/26/14/4322
https://www.mdpi.com/2297-8739/10/1/9
https://www.mdpi.com/1422-0067/25/12/6477
https://chiraltech.com/faq/my-column-isnt-working-properly-how-do-i-obtain-the-right-performance/
https://www.benchchem.com/pdf/Improving_the_resolution_of_2_Heptadecanol_enantiomers_in_chiral_chromatography.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/poster_msacl_2023_chiral_separation_optimization_on_substituted_cyclodextrin_columns_e5313b57fe/poster-msacl-2023-chiral-separation-optimization-on-substituted-cyclodextrin-columns.pdf
https://pubmed.ncbi.nlm.nih.gov/35064695/
https://pubmed.ncbi.nlm.nih.gov/35064695/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/265/194/chiral-hplc-columns-ps5956en-mk.pdf
https://chiraltech.com/faq/i-want-to-use-reverse-phase-chromatography-which-columns-and-mobile-phases-can-i-use/
https://molnar-institute.com/fileadmin/user_upload/Literature/_2017_Zhang_Separation.pdf
https://pubmed.ncbi.nlm.nih.gov/33197835/
https://pubmed.ncbi.nlm.nih.gov/33197835/
https://pubmed.ncbi.nlm.nih.gov/33197835/
https://www.researchgate.net/figure/Effect-of-Temperature-on-the-Chiral-Separation-of-Enantiomers-of-Some-Beta-Adrenolytics_tbl2_5802998
https://www.chromatographyonline.com/view/playing-with-selectivity-for-optimal-chiral-separation
https://www.benchchem.com/pdf/Optimization_of_mobile_phase_for_chiral_separation_of_bitertanol.pdf
https://www.chromatographytoday.com/article/help-desk/63/chromatography-today-help-desk/trouble-with-chiral-separations/2757
https://www.hplc.eu/Downloads/Weber_Chiral_HPLC_Columns.pdf
https://www.benchchem.com/product/b3029047/docs#technical-support-center-chiral-separation-of-1-3-5-cyclohexanetriol-isomers
https://www.benchchem.com/product/b3029047/docs#technical-support-center-chiral-separation-of-1-3-5-cyclohexanetriol-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3029047/docs#technical-support-center-chiral-
separation-of-1-3-5-cyclohexanetriol-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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